molecular formula C10H11F B8492174 1-(1-Fluoro-cyclopropyl)-4-methyl-benzene

1-(1-Fluoro-cyclopropyl)-4-methyl-benzene

Cat. No.: B8492174
M. Wt: 150.19 g/mol
InChI Key: RLPHPOJYPJHNRM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(1-Fluoro-cyclopropyl)-4-methyl-benzene is a useful research compound. Its molecular formula is C10H11F and its molecular weight is 150.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H11F

Molecular Weight

150.19 g/mol

IUPAC Name

1-(1-fluorocyclopropyl)-4-methylbenzene

InChI

InChI=1S/C10H11F/c1-8-2-4-9(5-3-8)10(11)6-7-10/h2-5H,6-7H2,1H3

InChI Key

RLPHPOJYPJHNRM-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C2(CC2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1-(2,2-dichloro-1-fluoro-cyclopropyl)-4-methyl-benzene (1.18 g, 5.39 mmol) in THF (10 mL) was added at 0° C. to a suspension of lithium aluminum hydride (1.64 g, 43.1 mmol) in THF. The reaction mixture was stirred for 16 h at RT, then another portion of lithium aluminum hydride (613 mg, 16.1 mmol) was added, then after 3 h, 1 M aq. potassium sodium tartrate solution, methanol and ethyl acetate were added. The organic layer was washed with brine, dried (MgSO4), and evaporated. Chromatography (SiO2, heptane) afforded the title compound (702 mg, 87%). Colourless liquid, MS (EI) 150.1 (M+).
Name
1-(2,2-dichloro-1-fluoro-cyclopropyl)-4-methyl-benzene
Quantity
1.18 g
Type
reactant
Reaction Step One
Quantity
1.64 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
613 mg
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Yield
87%

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